Cas no 2216-94-6 (Ethyl phenylpropiolate)

• Product Name: Ethyl phenylpropiolate
• CAS No: 2216-94-6
• MF: C₁₁H₁₀O₂
• MW: 174.195903301239
• MDL: MFCD00009185
• CID: 42632
• PubChem ID: 91516
• Update Time: 2025-06-08

Ethyl phenylpropiolate Chemical and Physical Properties

Names and Identifiers

• Ethyl phenylpropiolate
• Ethyl phenylacetylenecarboxylate~Phenylpropiolic acid ethyl ester
• ethyl 3-phenylprop-2-ynoate
• Phenyl-propynoic acid ethyl ester
• ethyl 3-phenyl-1-propynecarboxylate
• Ethyl 3-phenyl-2-propynoate
• Ethyl 3-phenylpropiolate
• Ethyl 3-phenylpropynoate
• Ethyl phenylacetylenecarboxylate
• Ethyl Phenylpropargylate
• Ethyl phenylpropriolate
• Ethyl phenylpropynoate
• phenylacetylenecarboxylic acid ethyl es
• phenylethynylcarboxylic ethyl ester
• Phenylpropargylic Acid Ethyl Ester
• Phenylpropiolic Acid Ethyl Ester
• Ethylphenylpropiolate
• 2-Propynoic acid, 3-phenyl-, ethyl ester
• Propiolic acid, phenyl-, ethyl ester
• Phenylacetylene monocarboxylic acid ethyl ester
• 09CYB3Z9MR
• Ethyl phenylpropiolate,
• EINECS 218-703-8
• NSC41566
• ETHYL 3-PHENYLPROPARGYLATE
• NCI60_003943
• Ethyl 3-phenyl-2-propynoate #
• CS-0066796
• NSC-41566
• 3-Phenyl-2-propynoic acid ethyl ester
• BRN 0639637
• phenylacetylenecarboxylic acid ethyl ester
• ethyl-3-phenylpropiolate
• Q26841274
• 2216-94-6
• P-4210
• 3-phenyl-prop-2-ynoic acid ethyl ester
• 4-09-00-02328 (Beilstein Handbook Reference)
• EN300-214661
• Ethyl 2-phenylacetylenecarboxylate
• DTXSID9074858
• SY010778
• CCRIS 4504
• CHEMBL1992423
• W18306
• NSC 41566
• MFCD00009185
• Ethyl phenylpropiolate, 98%
• phenyl propynoic acid ethyl ester
• InChI=1/C11H10O2/c1-2-13-11(12)9-8-10-6-4-3-5-7-10/h3-7H,2H2,1H
• SCHEMBL852513
• PD168605
• ?ETHYL PHENYLPROPIOLATE
• AKOS007930276
• F0001-0782
• UNII-09CYB3Z9MR
• AI3-04344
• FT-0625789
• P0814
• 3-Phenylpropynic acid ethyl ester
• NS00027088
• AS-58137
• DB-045828
• FE52433
• 3-PHENYLPROPARGYLIC ACID ETHYL ESTER
• Ethyl phenylacetylenecarboxylate;Phenylacetylenecarboxylic acid ethyl ester
• 2-Propynoic acid, 3-phenyl-, ethyl ester (9CI)
• DTXCID6036627

• MDL： MFCD00009185
• Inchi： 1S/C11H10O2/c1-2-13-11(12)9-8-10-6-4-3-5-7-10/h3-7H,2H2,1H3
• InChI Key： ACJOYTKWHPEIHW-UHFFFAOYSA-N
• SMILES： O(C(C#CC1C=CC=CC=1)=O)CC
• BRN： 0639637

Computed Properties

• Exact Mass: 174.06800
• Monoisotopic Mass: 174.06808
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.7
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: Not available
• Density: 1.055 g/mL at 25 °C(lit.)
• Boiling Point: 103°C/0.3mmHg(lit.)
• Flash Point: Degrees Fahrenheit:>235.4°F
  Degrees Celsius:>113°C
  
• Refractive Index: n20/D 1.552(lit.)
• Water Partition Coefficient: Insoluble in water.
• PSA: 26.30000
• LogP: 1.60120
• Solubility: Not available

Ethyl phenylpropiolate Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/38
• Safety Instruction： S24/25
• RTECS：UE0110000
• Storage Condition：0-10°C
• Risk Phrases：R36/38
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Ethyl phenylpropiolate

Ethyl phenylpropiolate (CAS No. 2216-94-6): A Comprehensive Overview

Ethyl phenylpropiolate, chemically known by the CAS number 2216-94-6, is an organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This ester, derived from phenylpropionic acid and ethanol, exhibits a unique molecular structure that makes it a versatile intermediate in synthetic chemistry. Its applications span across various domains, including agrochemicals, pharmaceuticals, and specialty chemicals, underscoring its importance in modern industrial and scientific endeavors.

The molecular formula of Ethyl phenylpropiolate is C₉H₁₀O₂, reflecting its composition of nine carbon atoms, ten hydrogen atoms, and two oxygen atoms. This structure imparts upon it distinct chemical properties that make it valuable in organic synthesis. The presence of both an ester functional group and an aromatic ring contributes to its reactivity and utility in forming more complex molecules.

In recent years, the compound has been studied for its potential applications in pharmaceutical development. Researchers have been particularly interested in its role as a precursor for synthesizing bioactive molecules. For instance, derivatives of ethyl phenylpropiolate have been explored as intermediates in the preparation of nonsteroidal anti-inflammatory drugs (NSAIDs) and other therapeutic agents. The aromatic ring and the ester moiety provide a scaffold that can be modified to enhance pharmacological activity while maintaining structural integrity.

One of the most compelling aspects of ethyl phenylpropiolate is its role in green chemistry initiatives. As industries strive to reduce their environmental footprint, the development of sustainable synthetic routes has become a priority. Ethyl phenylpropiolate serves as a prime example of a compound that can be synthesized using eco-friendly methods. Recent studies have demonstrated its production through catalytic processes that minimize waste and energy consumption, aligning with global efforts to promote sustainable practices.

The agrochemical sector has also recognized the value of ethyl phenylpropiolate. Its derivatives have been investigated as potential components in pesticide formulations due to their ability to interact with biological systems selectively. This property is crucial for developing crop protection agents that are effective against pests while being safe for non-target organisms. The compound's stability under various environmental conditions further enhances its suitability for agricultural applications.

Advances in computational chemistry have further illuminated the potential of ethyl phenylpropiolate. Molecular modeling studies have revealed insights into its interactions with biological targets, providing a foundation for rational drug design. By leveraging computational tools, scientists can predict how modifications to the ethyl phenylpropiolate structure might influence its biological activity. This approach has accelerated the discovery process, enabling faster development of novel compounds with desired properties.

The industrial synthesis of ethyl phenylpropiolate has seen significant improvements in recent years. Process optimization efforts have focused on enhancing yield and purity while reducing costs. These advancements have made the compound more accessible for research and commercial applications. As a result, ethyl phenylpropiolate is now widely used in both academic laboratories and industrial settings.

The safety profile of ethyl phenylpropiolate is another area of interest. While it is not classified as a hazardous material under standard regulatory frameworks, proper handling procedures must be followed to ensure worker safety. Studies have evaluated its toxicity and environmental impact, providing guidelines for safe usage. These findings are essential for maintaining high standards in chemical handling and disposal practices.

Future research directions for ethyl phenylpropiolate are promising and multifaceted. Investigations into its role as a building block for complex organic molecules continue to evolve, with new synthetic methodologies being developed regularly. Additionally, exploring its applications in material science and nanotechnology may unlock novel uses beyond traditional pharmaceuticals and agrochemicals.

In conclusion, ethyl phenylpropiolate (CAS No. 2216-94-6) is a versatile organic compound with broad applications in chemical synthesis and industry. Its unique molecular structure and reactivity make it invaluable for developing new drugs, sustainable processes, and advanced materials. As research progresses, the potential uses of ethyl phenylpropiolate will likely expand, further solidifying its importance in modern science and technology.